Cas no 2227668-85-9 ((2R)-4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)butan-2-ol)

• Product Name: (2R)-4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)butan-2-ol
• CAS No: 2227668-85-9
• MF: C₉H₁₈N₄O
• MW: 198.265421390533
• CID: 6102353
• PubChem ID: 165722523
• Update Time: 2025-10-31

(2R)-4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)butan-2-ol
• EN300-1751275
• 2227668-85-9

• Inchi： 1S/C9H18N4O/c1-7(14)5-6-8-10-12-13(11-8)9(2,3)4/h7,14H,5-6H2,1-4H3/t7-/m1/s1
• InChI Key： TWZYDPAGOQKBGL-SSDOTTSWSA-N
• SMILES： O[C@H](C)CCC1N=NN(C(C)(C)C)N=1

Computed Properties

• Exact Mass: 198.14806121g/mol
• Monoisotopic Mass: 198.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.8Ų

Additional information on (2R)-4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)butan-2-ol

(2R)-4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)butan-2-ol (CAS No. 2227668-85-9): An Overview of a Promising Compound in Pharmaceutical Research

(2R)-4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)butan-2-ol (CAS No. 2227668-85-9) is a synthetic compound that has garnered significant attention in the pharmaceutical and medicinal chemistry communities due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrazoles, which are known for their diverse biological activities, including anti-inflammatory, antihypertensive, and analgesic properties.

The chemical structure of (2R)-4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)butan-2-ol is characterized by a chiral center at the 2-position of the butanol moiety and a tert-butyl-substituted tetrazole ring. The presence of the chiral center imparts enantiomeric specificity to the molecule, which can be crucial for its biological activity. The tert-butyl group on the tetrazole ring enhances the lipophilicity and stability of the compound, making it an attractive candidate for drug development.

Recent research studies have highlighted the potential of (2R)-4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)butan-2-ol in various therapeutic areas. One notable application is its use as a potent inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins responsible for inflammation and pain.

Moreover, (2R)-4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)butan-2-ol has shown promise in neurodegenerative diseases. Research conducted at a leading pharmaceutical institute revealed that this compound exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, (2R)-4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)butan-2-ol has been investigated for its antiviral activity. A study published in *Antiviral Research* reported that this compound demonstrates significant antiviral effects against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication through interference with viral RNA synthesis.

The pharmacokinetic properties of (2R)-4-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-y l)butan - ₂ - ol have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, its stability under physiological conditions ensures that it remains active in the body for an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of (₂ - ₄ - (₂ - tert - but y l - ₂ H - ₁ , ₂ , ₃ , ₄ - tetra z o l - ₅ - y l ) b u t an - ₂ - o l) in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

The synthesis of (₂ - ₄ - (₂ - tert - but y l - ₂ H - ₁ , ₂ , ₃ , ₄ - tetra z o l - ₅ - y l ) b u t an - ₂ - o l) involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of tert-butyl azide with an appropriate aldehyde followed by reduction and cyclization steps to form the final product. The enantiomeric purity is crucial for its biological activity and can be achieved through chiral resolution or asymmetric synthesis techniques.

In conclusion, (₂ - ₄ - (₂ - tert - but y l - ₂ H - ₁ , ₂ , ₃ , ₄ - tetra z o l - ₅ - y l ) b u t an - ₂ - o l) (CAS No. ₂₂₂₇₆₆₈₋₈₅₋₉) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing medical treatments for various diseases.